Cas no 1807012-83-4 (5-Amino-4-hydroxypicolinonitrile)

• Product Name: 5-Amino-4-hydroxypicolinonitrile
• CAS No: 1807012-83-4
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 4899283
• Update Time: 2023-08-20

5-Amino-4-hydroxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-hydroxypicolinonitrile

• Inchi： 1S/C6H5N3O/c7-2-4-1-6(10)5(8)3-9-4/h1,3H,8H2,(H,9,10)
• InChI Key： MBXJRJNPFQFGDV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C#N)NC=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: -0.4
• Topological Polar Surface Area: 78.9